Cas no 69655-76-1 (Octavinyloctasilasesquioxane)

• Product Name: Octavinyloctasilasesquioxane
• CAS No: 69655-76-1
• MF: C₁₆H₂₄O₁₂Si₈
• MW: 633.038572311401
• MDL: MFCD24450214
• CID: 59001
• PubChem ID: 24871126
• Update Time: 2025-06-11

Octavinyloctasilasesquioxane Chemical and Physical Properties

Names and Identifiers

• Octavinyloctasilasesquioxane
• Octa(vinylsilasesquioxane)
• PSS-Octavinyl substituted
• Octavinyl-T8-silsequioxane
• OCTAVINYL-T8-SILSESQUIOXANE
• Poly(Vinyl Silsesquioxane)
• vinyl-POSS
• 1,3,5,7,9,11,13,15-Octavinylpentacyclo[9.5.1.13,9.15,15.17,13]octasiloxane
• PSS-OctaVinyl
• Pervinyloctasilsesquioxane
• AK159962
• C16H24O12Si8
• ZWCNRMDCQDJIRL-UHFFFAOYSA-N
• V1004
• Poly(vinylsilsesquioxane)-T8 with all silicons vinyl substi
• OCTAETHENYLPENTACYCLO[9.5.1.1(3),?.1?,(1)?.1?,(1)(3)]OCTASILOXANE
• 1,3,5,7,9,11,13,15-Octaethenylpentacyclo[9.5.1.1~3,9~.1~5,15~.1~7,13~]octasiloxane
• SCHEMBL5479670
• MFCD24450214
• 1,3,5,7,9,11,13,15-octakis(ethenyl)-2,4,6,8,10,12,14,16,17,18,19,20-dodecaoxa-1,3,5,7,9,11,13,15-octasilapentacyclo[9.5.1.13,9.15,15.17,13]icosane
• 69655-76-1
• T72841
• FT-0696568
• O0491
• AKOS024462351
• SY067022
• Octaethenyl-pentacyclo-[9.5.1.13,9.15,15.17,13]-octasiloxane
• DTXSID70989772
• 1,3,5,7,9,11,13,15-Octavinyl-2,4,6,8,10,12,14,16,17,18,19,20-dodecaoxa-1,3,5,7,9,11,13,15-octasilapentacyclo[9.5.1.13,9.15,15.17,13]icosane
• CS-0133938
• s25251

• MDL： MFCD24450214
• Inchi： 1S/C16H24O12Si8/c1-9-29-17-30(10-2)20-33(13-5)22-31(11-3,18-29)24-35(15-7)25-32(12-4,19-29)23-34(14-6,21-30)27-36(16-8,26-33)28-35/h9-16H,1-8H2
• InChI Key： ZWCNRMDCQDJIRL-UHFFFAOYSA-N
• SMILES： [Si]12(C=C)O[Si]3(C=C)O[Si]4(C=C)O[Si]5(C=C)O[Si](C=C)(O[Si](C=C)(O4)O1)O[Si](C=C)(O[Si](C=C)(O5)O3)O2

Computed Properties

• Exact Mass: 631.94192
• Monoisotopic Mass: 631.94218847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 36
• Rotatable Bond Count: 8
• Complexity: 745
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 111

Experimental Properties

• Density: 1.2200
• Melting Point: >350 °C (lit.)
• Boiling Point: 329.4°C at 760 mmHg
• Flash Point: >200°C
• PSA: 110.76
• Sensitiveness: Sensitive to humidity

Octavinyloctasilasesquioxane Security Information

• Hazard Statement： H315-H319-H335
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 22-24/25-37/39-26
• FLUKA BRAND F CODES：10-21
• Hazardous Material Identification：
• TSCA：No
• Storage Condition：Inert atmosphere,Room Temperature
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Organoheterosilanes
• Other Chemical Reagents Organic Metal Reagents
• Material Chemicals Electrical Materials Nanoelectronic Materials
• Material Chemicals High Polymer Materials

Additional information on Octavinyloctasilasesquioxane

Comprehensive Guide to Octavinyloctasilasesquioxane (CAS No. 69655-76-1): Properties, Applications, and Innovations

Octavinyloctasilasesquioxane (CAS No. 69655-76-1), often abbreviated as OVS, is a highly specialized organosilicon compound that has garnered significant attention in advanced material science. This polyhedral oligomeric silsesquioxane (POSS) derivative is renowned for its unique hybrid structure, combining an inorganic silica-like core with eight reactive vinyl groups. Its molecular architecture makes it a versatile building block for designing high-performance polymers, nanocomposites, and functional coatings. Researchers and industries are increasingly exploring its potential in nanotechnology, electronics, and green chemistry, aligning with global trends toward sustainable and high-efficiency materials.

The chemical structure of Octavinyloctasilasesquioxane features a rigid, cage-like framework with eight vinyl (-CH=CH₂) functional groups. This design enables exceptional thermal stability, mechanical strength, and compatibility with organic matrices. As a result, it is widely used as a crosslinking agent or nanofiller in silicone rubbers, epoxy resins, and photopolymers. Recent studies highlight its role in enhancing the flame retardancy and UV resistance of materials, addressing growing consumer demands for safer and longer-lasting products. For instance, its incorporation into LED encapsulants improves device longevity, a critical factor in the booming renewable energy sector.

One of the most searched questions about OVS revolves around its synthesis methods and scalability. The compound is typically produced via hydrolytic condensation of vinyltrimethoxysilane, followed by careful purification. Advances in sol-gel chemistry have optimized yields, making it more accessible for industrial applications. Additionally, its low toxicity and environmental compatibility align with the circular economy movement, a hot topic among sustainability advocates. Companies are now leveraging OVS to develop biodegradable plastics and energy-efficient coatings, tapping into the $1.5 trillion green materials market.

In the realm of electronics, Octavinyloctasilasesquioxane is a game-changer for flexible displays and wearable technology. Its ability to form transparent, conductive films when combined with graphene or carbon nanotubes has sparked innovation in foldable smartphones and IoT devices. Moreover, its dielectric properties make it ideal for 5G infrastructure components, a sector projected to grow at 65% CAGR by 2030. Engineers frequently search for "OVS in high-frequency materials" or "POSS-modified polymers," reflecting its relevance in cutting-edge R&D.

Another trending application is in 3D printing, where OVS acts as a photoinitiator or viscosity modifier. Its compatibility with stereolithography (SLA) resins enables the production of intricate, high-resolution parts for aerospace and medical implants. As additive manufacturing shifts toward multi-functional materials, demand for specialized additives like OVS is expected to surge. Recent patents also highlight its use in self-healing coatings, a breakthrough for automotive and marine industries seeking cost-effective maintenance solutions.

Despite its niche status, Octavinyloctasilasesquioxane exemplifies the convergence of molecular engineering and industrial innovation. With ongoing research into biohybrid systems and smart materials, OVS is poised to play a pivotal role in next-generation technologies. For businesses and researchers, understanding its structure-property relationships and commercial potential is key to unlocking new opportunities in a rapidly evolving market.